Cas no 2104-81-6 (6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one)

• Product Name: 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one
• CAS No: 2104-81-6
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 1398046
• PubChem ID: 200460
• Update Time: 2025-11-01

6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one
• 4-piperidinone, 6-(4-chlorophenyl)-2,2-dimethyl-
• DTXSID60943348
• 4-Piperidone, 6-(p-chlorophenyl)-2,2-dimethyl-
• BRN 1530023
• 6-(p-Chlorophenyl)-2,2-dimethyl-4-piperidone
• 2104-81-6

• Inchi： 1S/C13H16ClNO/c1-13(2)8-11(16)7-12(15-13)9-3-5-10(14)6-4-9/h3-6,12,15H,7-8H2,1-2H3
• InChI Key： DTYKUDWWQYUHRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(CC(C)(C)N1)=O

Computed Properties

• Exact Mass: 237.09218
• Monoisotopic Mass: 237.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 343.5°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.522
• PSA: 29.1

Additional information on 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one

Introduction to 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one (CAS No. 2104-81-6)

6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one, identified by its Chemical Abstracts Service (CAS) number 2104-81-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a chlorophenyl group at the 4-position and a 2,2-dimethyl substituent at the 2-position imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one has garnered considerable attention due to its potential pharmacological activity. Piperidine derivatives are well-known for their role in medicinal chemistry, particularly in the design of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds. The chlorophenyl group enhances lipophilicity and metabolic stability, while the dimethyl substitution at the 2-position contributes to rigidity and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have further elucidated the binding interactions of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one with biological receptors. Studies indicate that this compound exhibits high affinity for certain enzyme targets, suggesting its utility in modulating pathways associated with neurological disorders. For instance, preliminary docking studies have shown promising interactions with serotonin reuptake transporters (SERTs), making it a candidate for developing novel antidepressants with improved efficacy and reduced side effects.

In parallel, synthetic methodologies have been refined to optimize the preparation of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one. Modern synthetic routes leverage transition-metal catalysis and asymmetric hydrogenation to achieve high yields and enantioselectivity. These advancements not only streamline production but also enhance the scalability of pharmaceutical intermediates derived from this scaffold. The synthesis often involves cyclization reactions followed by functional group transformations to introduce the chlorophenyl and dimethyl substituents.

The pharmacokinetic profile of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one has been extensively evaluated through in vitro and in vivo studies. Its favorable solubility profile and moderate metabolic clearance suggest potential for oral administration with sustained bioavailability. Additionally, the compound demonstrates reasonable blood-brain barrier penetration, which is critical for CNS-targeting therapies. These attributes make it an attractive candidate for further clinical investigation.

Emerging research also highlights the role of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one in addressing drug-resistant pathogens. Structural modifications based on this scaffold have led to derivatives exhibiting potent activity against Gram-negative bacteria and fungi. This finding is particularly relevant in light of rising antibiotic resistance worldwide, where novel chemical entities are urgently needed to combat infections caused by multidrug-resistant strains.

The regulatory landscape for compounds like 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one is governed by stringent guidelines to ensure safety and efficacy before clinical translation. Preclinical toxicology studies have assessed various parameters, including acute toxicity, chronic exposure effects, and potential carcinogenicity. These assessments are critical in determining the feasibility of advancing into human trials and ensuring patient safety during therapeutic development.

Future directions in the study of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one include exploring its role in modulating inflammatory pathways associated with autoimmune diseases. Preliminary data suggest that this compound may interact with key inflammatory mediators such as cyclooxygenase (COX) enzymes and lipoxygenase pathways. Such interactions could pave the way for novel therapeutic strategies targeting chronic inflammatory conditions without significant immunosuppressive effects.

The versatility of 6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one as a pharmacological scaffold underscores its importance in modern drug discovery. By leveraging structural diversity and functional group modifications, researchers can generate libraries of derivatives with tailored pharmacological profiles. High-throughput screening (HTS) technologies coupled with machine learning algorithms are being employed to accelerate the identification of lead compounds derived from this scaffold for various therapeutic indications.

In conclusion,6-(4-chlorophenyl)-2,2-dimethylpiperidin-4-one (CAS No. 2104-81-6) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover its therapeutic potential across multiple disease areas, reinforcing its significance as a building block for next-generation therapeutics.